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Compound of Interest

Compound Name: EC-17 disodium salt

Cat. No.: B15605892 Get Quote

This guide provides essential safety and logistical information for the proper disposal of EC-17
disodium salt, tailored for researchers, scientists, and drug development professionals. The

following procedures are based on available safety data and general laboratory best practices.

Chemical and Physical Properties
A summary of the key quantitative data for EC-17 disodium salt is presented below.

Property Value Reference

CAS Number 910661-33-5 [1]

Molecular Formula C42H34N10Na2O10S [1]

Molecular Weight 916.82 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Experimental Protocol: Disposal of EC-17 Disodium
Salt
While EC-17 disodium salt is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to ensure a safe working environment and proper

environmental stewardship.[1]
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1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

2. Spill Management:

In the event of a spill, avoid generating dust.[1]

Carefully sweep the solid material into a designated waste container.

If the material is in solution, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a sealed container for disposal.

Clean the spill area with soap and water.

3. Waste Collection and Storage:

Collect waste EC-17 disodium salt and any contaminated materials (e.g., weighing paper,

gloves, absorbent pads) in a clearly labeled, sealed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

4. Disposal Procedure:

Dispose of the waste through a licensed professional waste disposal service or your

institution's chemical waste program.

Do not dispose of EC-17 disodium salt down the drain or in the regular trash.[1]

Ensure compliance with all local, state, and federal regulations for non-hazardous chemical

waste disposal.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of EC-17 disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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